Cas no 177316-72-2 (Cyclobutanecarboxaldehyde,3-acetyl-2,2-dimethyl-, (1R,3S)-)

• Product Name: Cyclobutanecarboxaldehyde,3-acetyl-2,2-dimethyl-, (1R,3S)-
• CAS No: 177316-72-2
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 112571
• Update Time: 2024-01-24

Cyclobutanecarboxaldehyde,3-acetyl-2,2-dimethyl-, (1R,3S)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxaldehyde,3-acetyl-2,2-dimethyl-, (1R,3S)-
• Cyclobutanecarboxaldehyde, 3-acetyl-2,2-dimethyl-, (1R,3S)- (9CI)
• Cyclobutanecarboxaldehyde, 3-acetyl-2,2-dimethyl-, (1R,3S)-

• Inchi： 1S/C9H14O2/c1-6(11)8-4-7(5-10)9(8,2)3/h5,7-8H,4H2,1-3H3/t7-,8+/m0/s1
• InChI Key： CRBGTXDFEDFKSU-JGVFFNPUSA-N
• SMILES： [C@@H]1(C=O)C[C@H](C(C)=O)C1(C)C

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• PSA: 34.14